Cas no 2248398-34-5 (3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid)

• Product Name: 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid
• CAS No: 2248398-34-5
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 6228993
• PubChem ID: 137941238
• Update Time: 2025-06-09

3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510313
• 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid
• 2248398-34-5

• Inchi： 1S/C9H6F4O3/c10-7(11)6-4(8(14)15)2-1-3-5(6)16-9(12)13/h1-3,7,9H,(H,14,15)
• InChI Key： DYLOIPAEQXYRQE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(=O)O)OC(F)F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid

Introduction to 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid (CAS No. 2248398-34-5)

3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid, identified by the CAS number 2248398-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of two fluorine substituents at the 2-position and 3-position, respectively, along with a difluoromethoxy group at the 3-position. The structural features of this molecule contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in academic and industrial research settings.

The molecular structure of 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at one end and fluorinated alkyl and alkoxy groups at specific positions. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance metabolic stability, binding affinity, and lipophilicity in drug candidates. These attributes are critical in the design of novel therapeutic agents, where optimizing pharmacokinetic profiles is essential for achieving desired efficacy and safety.

In recent years, there has been a surge in research focused on fluorinated benzoic acid derivatives due to their versatile applications in drug development. 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid has been explored for its potential role as an intermediate in synthesizing various pharmacologically active compounds. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar or related biological functions. This has prompted researchers to investigate its interactions with biological targets, including enzymes and receptors, to uncover new therapeutic possibilities.

One of the most compelling aspects of 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid is its synthetic utility. The compound serves as a building block for constructing more complex molecules with tailored properties. For instance, its carboxylic acid group can be readily modified through esterification or amidation reactions, while the fluorinated substituents provide a scaffold for further functionalization. Such flexibility makes it an invaluable asset in medicinal chemistry libraries, enabling the rapid design and preparation of novel compounds for preclinical and clinical evaluation.

The pharmacological profile of 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid has been the focus of several recent studies. Researchers have been particularly interested in its potential anti-inflammatory, anti-cancer, and antimicrobial properties. Preliminary in vitro studies have suggested that this compound may interfere with key signaling pathways involved in inflammation and cell proliferation. Additionally, its structural similarity to established drugs has led to hypotheses about possible synergistic effects when combined with other therapeutic agents.

The synthesis of 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the fluorine substituents efficiently. The optimization of these synthetic routes is crucial for large-scale production, which would facilitate further research and development efforts.

From a regulatory perspective, 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid must meet stringent quality standards before it can be used in pharmaceutical applications. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. These rigorous testing protocols ensure that the compound is suitable for use in sensitive biological assays and clinical trials.

The future prospects for 3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid are promising, given its unique structural features and potential biological activities. As research continues to uncover new applications for fluorinated benzoic acid derivatives, this compound is likely to play an increasingly important role in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-(Difluoromethoxy)-2-(difluoromethyl)benzoic acid (CAS No. 2248398-34-5) represents a significant advancement in the field of medicinal chemistry. Its structural complexity, synthetic versatility, and potential biological functions make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of fluorinated compounds grows, so too will the applications of this remarkable molecule in addressing some of humanity's most pressing health challenges.